Cas no 34601-91-7 (Benzofuran, 5-nitro-2-propyl-)

Benzofuran, 5-nitro-2-propyl- structure
Benzofuran, 5-nitro-2-propyl- structure
Product Name:Benzofuran, 5-nitro-2-propyl-
CAS No:34601-91-7
MF:C11H11NO3
MW:205.209943056107
CID:1464024
PubChem ID:22132958
Update Time:2025-04-20

Benzofuran, 5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 5-nitro-2-propyl-
    • 34601-91-7
    • 2-Propyl-5-nitrobenzofuran
    • SCHEMBL8178252
    • 5-nitro-2-propylbenzofuran
    • Inchi: 1S/C11H11NO3/c1-2-3-10-7-8-6-9(12(13)14)4-5-11(8)15-10/h4-7H,2-3H2,1H3
    • InChI Key: QGGZEDYXOSRGLP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C=C1CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 56.28
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